6-O-Galloylglucose
6-O-Galloylglucose
6-O-Galloylglucose is a natural product found in Triadica sebifera, Epilobium hirsutum, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
13186-19-1
VCID:
VC20976213
InChI:
InChI=1S/C13H16O10/c14-3-8(17)11(20)12(21)9(18)4-23-13(22)5-1-6(15)10(19)7(16)2-5/h1-3,8-9,11-12,15-21H,4H2/t8-,9+,11+,12+/m0/s1
SMILES:
C1=C(C=C(C(=C1O)O)O)C(=O)OCC(C(C(C(C=O)O)O)O)O
Molecular Formula:
C13H16O10
Molecular Weight:
332.26 g/mol
6-O-Galloylglucose
CAS No.: 13186-19-1
Cat. No.: VC20976213
Molecular Formula: C13H16O10
Molecular Weight: 332.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 6-O-Galloylglucose is a natural product found in Triadica sebifera, Epilobium hirsutum, and other organisms with data available. |
|---|---|
| CAS No. | 13186-19-1 |
| Molecular Formula | C13H16O10 |
| Molecular Weight | 332.26 g/mol |
| IUPAC Name | [(2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl] 3,4,5-trihydroxybenzoate |
| Standard InChI | InChI=1S/C13H16O10/c14-3-8(17)11(20)12(21)9(18)4-23-13(22)5-1-6(15)10(19)7(16)2-5/h1-3,8-9,11-12,15-21H,4H2/t8-,9+,11+,12+/m0/s1 |
| Standard InChI Key | SMZJCCHIPATQCN-LUTQBAROSA-N |
| Isomeric SMILES | C1=C(C=C(C(=C1O)O)O)C(=O)OC[C@H]([C@H]([C@@H]([C@H](C=O)O)O)O)O |
| SMILES | C1=C(C=C(C(=C1O)O)O)C(=O)OCC(C(C(C(C=O)O)O)O)O |
| Canonical SMILES | C1=C(C=C(C(=C1O)O)O)C(=O)OCC(C(C(C(C=O)O)O)O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator